Cas no 2139420-44-1 (2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol)

• Product Name: 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol
• CAS No: 2139420-44-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5852716
• PubChem ID: 165606284
• Update Time: 2025-07-19

2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol
• 2-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]cyclobutan-1-ol
• 2139420-44-1
• EN300-1636519

• Inchi： 1S/C10H16N2O/c1-12-7-8(6-11-12)2-3-9-4-5-10(9)13/h6-7,9-10,13H,2-5H2,1H3
• InChI Key： BACSEQLNZLUWAL-UHFFFAOYSA-N
• SMILES： OC1CCC1CCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol

Comprehensive Overview of 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol (CAS No. 2139420-44-1): Properties, Applications, and Industry Insights

The compound 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol (CAS No. 2139420-44-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic derivative combines a pyrazole ring with a cyclobutanol moiety, offering a versatile scaffold for drug discovery and industrial applications. Researchers and manufacturers are increasingly exploring its synthetic pathways, physicochemical properties, and biological activity, making it a subject of interest in both academic and commercial settings.

One of the key reasons for the growing popularity of 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol is its role in medicinal chemistry. The pyrazole group is known for its bioisosteric properties, often enhancing the pharmacokinetic profiles of drug candidates. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting small molecule therapeutics. Additionally, its cyclobutanol component contributes to improved metabolic stability, a critical factor in drug design and optimization.

From an industrial perspective, CAS No. 2139420-44-1 is also being investigated for its utility in agrochemical formulations. The pyrazole-cyclobutanol hybrid structure exhibits promising pesticidal activity, particularly in the development of next-generation crop protection agents. This aligns with the global demand for sustainable agriculture solutions, as farmers and agrochemical companies seek eco-friendly alternatives to traditional pesticides. Its potential to act as a synergist or active ingredient further underscores its value in this sector.

The synthesis of 2-2-(1-methyl-1H-pyrazol-4-yl)ethylcyclobutan-1-ol involves multi-step organic reactions, including cycloaddition and functional group transformations. Recent advancements in catalytic methods and green chemistry have improved the yield and scalability of its production, addressing concerns about cost-efficiency and environmental impact. These innovations are particularly relevant given the increasing focus on sustainable synthesis in the chemical industry.

In the realm of material science, this compound is being explored for its potential in polymer modification and coating applications. Its rigid cyclobutane ring and polar hydroxyl group contribute to enhanced thermal stability and adhesion properties, making it a candidate for high-performance materials. This aligns with the growing interest in advanced functional materials for electronics, automotive, and aerospace industries.

As the scientific community continues to uncover the potential of CAS No. 2139420-44-1, questions about its structure-activity relationships, toxicity profiles, and industrial scalability remain areas of active research. The compound's versatility and adaptability to various chemical modifications position it as a promising candidate for future innovations across multiple disciplines. With ongoing studies and patent filings, it is poised to play a pivotal role in the next wave of scientific breakthroughs.